Cas no 76729-39-0 (Benzoyl isocyanate, 2-ethyl-)

• Product Name: Benzoyl isocyanate, 2-ethyl-
• CAS No: 76729-39-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 537330
• PubChem ID: 20346905
• Update Time: 2025-04-19

Benzoyl isocyanate, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isocyanate, 2-ethyl-
• 2-ethylbenzoyl isocyanate
• DTXSID40605755
• 76729-39-0
• SCHEMBL11412880

• Inchi： 1S/C10H9NO2/c1-2-8-5-3-4-6-9(8)10(13)11-7-12/h3-6H,2H2,1H3
• InChI Key： MEJJWCCJHZOIKS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1CC)N=C=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5